Cas no 1490848-91-3 (3-AMINO-3-CYCLOHEPTYLPROPAN-1-OL)
3-AMINO-3-CYCLOHEPTYLPROPAN-1-OL Chemical and Physical Properties
Names and Identifiers
-
- 3-AMINO-3-CYCLOHEPTYLPROPAN-1-OL
- Cycloheptanepropanol, γ-amino-
-
- Inchi: 1S/C10H21NO/c11-10(7-8-12)9-5-3-1-2-4-6-9/h9-10,12H,1-8,11H2
- InChI Key: MTVLOLXXZRGNMB-UHFFFAOYSA-N
- SMILES: C(O)CC(N)C1CCCCCC1
3-AMINO-3-CYCLOHEPTYLPROPAN-1-OL Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1168714-50mg |
3-amino-3-cycloheptylpropan-1-ol |
1490848-91-3 | 95.0% | 50mg |
$212.0 | 2023-10-03 | |
| Enamine | EN300-1168714-100mg |
3-amino-3-cycloheptylpropan-1-ol |
1490848-91-3 | 95.0% | 100mg |
$317.0 | 2023-10-03 | |
| Enamine | EN300-1168714-250mg |
3-amino-3-cycloheptylpropan-1-ol |
1490848-91-3 | 95.0% | 250mg |
$452.0 | 2023-10-03 | |
| Enamine | EN300-1168714-500mg |
3-amino-3-cycloheptylpropan-1-ol |
1490848-91-3 | 95.0% | 500mg |
$713.0 | 2023-10-03 | |
| Enamine | EN300-1168714-1000mg |
3-amino-3-cycloheptylpropan-1-ol |
1490848-91-3 | 95.0% | 1000mg |
$914.0 | 2023-10-03 | |
| Enamine | EN300-1168714-2500mg |
3-amino-3-cycloheptylpropan-1-ol |
1490848-91-3 | 95.0% | 2500mg |
$1791.0 | 2023-10-03 | |
| Enamine | EN300-1168714-5000mg |
3-amino-3-cycloheptylpropan-1-ol |
1490848-91-3 | 95.0% | 5000mg |
$2650.0 | 2023-10-03 | |
| Enamine | EN300-1168714-10000mg |
3-amino-3-cycloheptylpropan-1-ol |
1490848-91-3 | 95.0% | 10000mg |
$3929.0 | 2023-10-03 | |
| Enamine | EN300-1168714-0.05g |
3-amino-3-cycloheptylpropan-1-ol |
1490848-91-3 | 95% | 0.05g |
$212.0 | 2023-06-08 | |
| Enamine | EN300-1168714-0.1g |
3-amino-3-cycloheptylpropan-1-ol |
1490848-91-3 | 95% | 0.1g |
$317.0 | 2023-06-08 |
3-AMINO-3-CYCLOHEPTYLPROPAN-1-OL Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 3-AMINO-3-CYCLOHEPTYLPROPAN-1-OL
Introduction to 3-AMINO-3-CYCLOHEPTYLPROPAN-1-OL (CAS No. 1490848-91-3)
3-AMINO-3-CYCLOHEPTYLPROPAN-1-OL, identified by its Chemical Abstracts Service (CAS) number 1490848-91-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cycloheptyl substituent attached to a propyl chain with an amine functional group, exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular medicine.
The structural motif of 3-amino-3-cycloheptylpropan-1-ol consists of a cycloheptane ring fused with an amine and hydroxyl group on the propyl side chain. This configuration imparts distinct stereochemical and electronic properties, making it a valuable scaffold for designing novel bioactive molecules. The presence of both primary amine and hydroxyl functionalities allows for diverse chemical modifications, enabling the synthesis of derivatives with tailored pharmacological properties.
In recent years, the exploration of cycloalkyl-containing heterocycles has seen considerable growth due to their prevalence in biologically active natural products and synthetic drugs. The cycloheptyl moiety in this compound contributes to its lipophilicity and potential membrane interaction capabilities, which are critical factors in drug design. Furthermore, the amine group serves as a versatile handle for further functionalization, such as peptidomimetic design or transition-metal-catalyzed cross-coupling reactions.
One of the most compelling aspects of 3-amino-3-cycloheptylpropan-1-ol is its potential role in the development of enzyme inhibitors and modulators. The structural features of this compound bear resemblance to known bioactive scaffolds found in enzymes involved in metabolic pathways. For instance, studies have suggested that analogs with similar structural motifs may interact with serine proteases or other hydrolases by mimicking natural substrates or transition-state intermediates. This concept aligns with the growing interest in structure-based drug design, where computational modeling and high-throughput screening are employed to identify lead compounds.
Recent advancements in medicinal chemistry have highlighted the importance of polyfunctionalized alcohols and amines in drug discovery. The 3-amino-3-cycloheptylpropan-1-ol scaffold exemplifies how combining rigid cyclic structures with polar functional groups can yield compounds with enhanced binding affinity and selectivity. For example, derivatives of this compound have been investigated for their interactions with G-protein coupled receptors (GPCRs), which are pivotal targets for a wide range of therapeutic interventions. The cycloheptyl ring provides steric constraints that can optimize binding interactions, while the amine and hydroxyl groups allow for hydrogen bonding and salt bridge formation.
The synthesis of 3-amino-3-cycloheptylpropan-1-ol presents an intriguing challenge due to the need to construct the cycloheptane ring while introducing the appropriate substituents at specific positions. Traditional synthetic routes often involve multi-step sequences employing protecting group strategies to ensure regioselectivity. However, recent methodologies have leveraged transition-metal catalysis, such as palladium or copper-mediated reactions, to streamline these processes. For instance, Buchwald-Hartwig amination reactions have been utilized to introduce the amine functionality efficiently, while intramolecular cyclizations have been employed to form the cycloheptane core.
The pharmacokinetic properties of 3-amino-3-cycloheptylpropan-1-ol are also subjects of interest. Computational studies have predicted that this compound may exhibit favorable solubility and metabolic stability, attributes that are crucial for oral bioavailability. Additionally, its lipophilicity profile suggests potential for blood-brain barrier penetration, making it a candidate for central nervous system (CNS) drug development. These predictions are supported by experimental data from related compounds, which have demonstrated similar pharmacokinetic behaviors.
In conclusion, 3-amino-3-cycloheptylpropan-1-ol (CAS No. 1490848-91-3) represents a promising scaffold for pharmaceutical innovation. Its unique structural features offer opportunities for designing molecules with targeted biological activity across various therapeutic areas. As research continues to uncover new synthetic strategies and pharmacological insights, compounds like this are likely to play an increasingly important role in the development of next-generation therapeutics.
1490848-91-3 (3-AMINO-3-CYCLOHEPTYLPROPAN-1-OL) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)